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Compound of Interest

Compound Name: Levalbuterol Tartrate

Cat. No.: B1245021 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

protocols for the handling and disposal of Levalbuterol Tartrate in a laboratory setting.

Adherence to these procedures is critical for ensuring the safety of all personnel and

maintaining a compliant research environment.

Levalbuterol Tartrate, a potent bronchodilator, requires careful handling to prevent

occupational exposure. The following guidelines, compiled from authoritative safety data sheets

and occupational health resources, outline the necessary personal protective equipment (PPE),

engineering controls, and disposal procedures.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Levalbuterol Tartrate, particularly in powder form, a combination of

engineering controls and personal protective equipment is essential to minimize exposure risk.

Engineering Controls:

Ventilation: All handling of Levalbuterol Tartrate powder should be conducted in a properly

functioning chemical fume hood or a ventilated enclosure to minimize inhalation of dust

particles.[1]

Isolation: For operations with a higher risk of aerosolization, consider the use of a glove box

or other containment systems.
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Personal Protective Equipment:

Respiratory Protection: For nuisance exposures to dust, a NIOSH-approved P95 or P1 (EU

EN 143) particulate respirator is recommended.[2] For higher-level protection or in situations

with potential for significant aerosolization, a powered air-purifying respirator (PAPR) should

be considered.[3] Surgical masks do not provide adequate respiratory protection against

chemical dusts.

Eye Protection: Chemical safety goggles or a full-face shield are mandatory to protect

against splashes and airborne particles.[1]

Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are a suitable option

for handling pharmaceutical powders and offer good resistance to a range of chemicals.[4][5]

It is crucial to check gloves for any signs of degradation or punctures before use and to

change them frequently.[6]

Protective Clothing: A lab coat or a chemical-resistant suit should be worn to protect the skin.

[2]

Summary of Safety Recommendations

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://multimedia.3m.com/mws/media/1620090O/respiratory-protection-guidance-for-hazardous-drug-handling-in-healthcare-technical-bulletin.pdf
https://biomatiq.com/eight-key-considerations-in-selecting-a-powered-air-purifying-respirator-papr-system-for-pharmaceuticals-manufacturing/
https://static.cymitquimica.com/products/IN/pdf/sds-DA00FC08.pdf
https://www.intcoglove.com/news/how-to-choose-the-best-chemical-resistant-nitrile-gloves-a-complete-buyers-guide
https://ehs.berkeley.edu/glove-selection-guide
https://icash.public-health.uiowa.edu/wp-content/uploads/2017/02/UC-Davis-Safety-Services-Guidelines-for-the-Selection-of-Chemical-Resistant-Gloves-2017-01-26.pdf
https://multimedia.3m.com/mws/media/1620090O/respiratory-protection-guidance-for-hazardous-drug-handling-in-healthcare-technical-bulletin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommendation Source

Occupational Exposure Limit

(OEL)

No specific OEL for

Levalbuterol Tartrate has been

established. It is recommended

to handle it as a potent

pharmaceutical compound and

keep exposure to a minimum.

[1][7]

Glove Type

Nitrile gloves are preferred for

their chemical resistance and

durability.

[4][5]

Respirator Type

P95 or P1 particulate respirator

for low-level exposure. PAPR

for higher-risk activities.

[2][3]

Eye Protection
Chemical safety goggles or

full-face shield.
[1]

Storage Temperature

Store at controlled room

temperature, typically between

20°C and 25°C (68°F and

77°F).[8]

[8]

Procedural Workflow for Handling Levalbuterol
Tartrate
The following diagram outlines the standard operating procedure for the safe handling of

Levalbuterol Tartrate from receipt to disposal.
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Workflow for Safe Handling of Levalbuterol Tartrate
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Caption: Logical workflow for handling Levalbuterol Tartrate.
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Spill and Disposal Procedures
Spill Cleanup:

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.

Containment: Prevent the spread of the spill. For powdered spills, avoid creating dust.

Cleanup: Carefully sweep or scoop up the spilled material and place it into a sealed, labeled

container for disposal.[1] Do not use water to clean up dry powder spills as this can create

aerosols.

Decontamination: Clean the spill area with a suitable decontaminating agent.

Disposal Plan: All waste materials contaminated with Levalbuterol Tartrate, including unused

product, contaminated PPE, and spill cleanup materials, must be disposed of as hazardous

waste.

Segregation: Segregate Levalbuterol Tartrate waste from other laboratory waste.[9]

Labeling: Clearly label all waste containers with the contents and hazard information.[9]

Disposal Method: Disposal should be carried out by a licensed hazardous waste disposal

company, typically via incineration.[9][10] Do not dispose of Levalbuterol Tartrate down the

drain or in the regular trash.[1] Always adhere to local, state, and federal regulations for

hazardous waste disposal.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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